1-(Bromomethyl)-7-chloronaphthalene

• Molecular Formula: C11H8BrCl
• Molecular Weight: 255.54 g/mol
• IUPAC Name: 1-(bromomethyl)-7-chloronaphthalene
• InChI: InChI=1S/C11H8BrCl/c12-7-9-3-1-2-8-4-5-10(13)6-11(8)9/h1-6H,7H2
• InChI Key: IVPJUSNQPHKKKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)Cl)C(=C1)CBr

Description

1-(Bromomethyl)-7-chloronaphthalene is a polycyclic aromatic hydrocarbon featuring a bromomethyl (-CH₂Br) substituent at position 1 and a chlorine atom at position 7 of the naphthalene ring. This compound is of interest in organic synthesis due to the reactivity of the bromomethyl group, which serves as a versatile intermediate for further functionalization, such as nucleophilic substitution or cross-coupling reactions . Its dual substitution pattern introduces unique electronic and steric effects, distinguishing it from simpler monosubstituted naphthalene derivatives.

Comparison with Similar Compounds

Table 1: Physical and Chemical Properties of 1-(Bromomethyl)-7-chloronaphthalene and Analogues

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Key Substituents
This compound	255.35*	Not reported	Likely organic solvents†	-CH₂Br (C1), -Cl (C7)
1-Bromonaphthalene	207.07	281	Alcohol, benzene, ether	-Br (C1)
2-Chloronaphthalene	162.62	~265‡	Methanol	-Cl (C2)
1-Bromo-7-methoxyNaphthalene	237.09	Not reported	Research solvents	-Br (C1), -OCH₃ (C7)
1-Chloromethylnaphthalene	156.61*	Not reported	Not available	-CH₂Cl (C1)

*Calculated based on molecular formula. †Inferred from analogous brominated/chlorinated naphthalenes. ‡Estimated from monosubstituted chloronaphthalene data.

Key Observations :

• The bromomethyl group in this compound increases molecular weight compared to monosubstituted derivatives like 1-Bromonaphthalene.
• The chlorine at position 7 likely reduces solubility in polar solvents compared to methoxy-substituted analogues (e.g., 1-Bromo-7-methoxyNaphthalene) .